Cas no 909854-76-8 (Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)-)

Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)- structure
909854-76-8 structure
Product Name:Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)-
CAS No:909854-76-8
MF:C10H13BO5
MW:224.018223524094
CID:1957809
PubChem ID:119094229
Update Time:2025-04-21

Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)-
    • 2-Carbonyl-4-ethoxy-5-methoxyphenylboronic acid
    • B-(4-ethoxy-2-formyl-5-methoxyphenyl)boronic acid
    • 909854-76-8
    • DB-208238
    • Inchi: 1S/C10H13BO5/c1-3-16-10-4-7(6-12)8(11(13)14)5-9(10)15-2/h4-6,13-14H,3H2,1-2H3
    • InChI Key: SOUWAJGZOVUGQY-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=O)C(B(O)O)=CC=1OC

Computed Properties

  • Exact Mass: 224.0856037Da
  • Monoisotopic Mass: 224.0856037Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų
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